Cas no 111333-82-5 (3-Piperidinecarboxylic acid, 1-(1-oxohexyl)-)

• Product Name: 3-Piperidinecarboxylic acid, 1-(1-oxohexyl)-
• CAS No: 111333-82-5
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 3610615
• PubChem ID: 20038425
• Update Time: 2025-04-22

3-Piperidinecarboxylic acid, 1-(1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-(1-oxohexyl)-
• 1-hexanoylpiperidine-3-carboxylic acid
• Z224148816
• AKOS005290469
• 111333-82-5
• SCHEMBL10534188
• CS-0291519

• Inchi： 1S/C12H21NO3/c1-2-3-4-7-11(14)13-8-5-6-10(9-13)12(15)16/h10H,2-9H2,1H3,(H,15,16)
• InChI Key： FXZWYHLVUUFWJC-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCCCC)CCCC(C(O)=O)C1

Computed Properties

• Exact Mass: 227.15214353Da
• Monoisotopic Mass: 227.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų